Cas no 1707-40-0 (1-Adamantyl Methyl Ketoxime)

1-Adamantyl Methyl Ketoxime structure
Product Name:1-Adamantyl Methyl Ketoxime
1-Adamantyl Methyl Ketoxime Properties
Names and Identifiers
-
- 1-Adamantyl Methyl Ketoxime
- (NZ)-N-[1-(1-adamantyl)ethylidene]hydroxylamine
- 78679-71-7
- 1-Adamantan-1-yl-ethanone oxime
- SCHEMBL17988325
- 1-adamantyl methyl ketoxime
- 1707-40-0
- (1Z)-1-(1-adamantyl)ethanone oxime
- (E)-N-{1-[(3R,5S,7s)-adamantan-1-yl]ethylidene}hydroxylamine
-
- InChIKey: NOWUKHMRBUCWRA-JYRVWZFOSA-N
- Inchi: InChI=1S/C12H19NO/c1-8(13-14)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11,14H,2-7H2,1H3/b13-8-
Computed Properties
- Exact Mass: 193.146664230Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 193.146664230Da
- Heavy Atom Count: 14
- Complexity: 241
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 32.6Ų
1-Adamantyl Methyl Ketoxime Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P024LM7-50mg |
1-Adamantyl Methyl Ketoxime |
1707-40-0 | 95% | 50mg |
$111.00 | ||
Aaron | AR024LUJ-50mg |
1-Adamantyl Methyl Ketoxime |
1707-40-0 | 95% | 50mg |
$83.00 | 2025-02-15 | |
Enamine | EN300-07997-0.05g |
N-[1-(adamantan-1-yl)ethylidene]hydroxylamine |
1707-40-0 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
TRC | A220010-50mg |
1-Adamantyl Methyl Ketoxime |
1707-40-0 | 50mg |
$ 224.00 | 2023-09-09 |
1-Adamantyl Methyl Ketoxime Related Literature
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Jing Lu,Bo Zhu RSC Adv., 2020,10, 36090-36100
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Jiwoong Kwon,Doyk Hwang,Jong Woo Lee,Inhae Zoh,Jooyoun Kang Chem. Commun., 2017,53, 7642-7644
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Saji Thomas Kochuveedu,Yoon Hee Jang,Yu Jin Jang,Dong Ha Kim J. Mater. Chem. A, 2013,1, 898-905
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Abdrrahman S. Surur,Christian Bock,Kristin Beirow,Konrad Wurm,Lukas Schulig,Markus K. Kindermann,Werner Siegmund,Patrick J. Bednarski,Andreas Link Org. Biomol. Chem., 2019,17, 4512-4522
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Koji Miyao,Akira Funabiki,Kazuyuki Takahashi,Tomoyuki Mochida,Mikio Uruichi New J. Chem., 2014,38, 739-743
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Jorien Favere,Lotte Vermijs,Valerie Baetens,Agathi Naka,Nico Boon Environ. Sci.: Water Res. Technol., 2019,5, 1672-1682
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Max Roemer,Dieter Lentz Chem. Commun., 2011,47, 7239-7241
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Elsa Hernando,Vanessa Soto-Cerrato,Susana Cortés-Arroyo,Ricardo Pérez-Tomás,Roberto Quesada Org. Biomol. Chem., 2014,12, 1771-1778
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